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Compound of Interest

Compound Name: (S)-(+)-2-methoxypropanol

Cat. No.: B039319 Get Quote

An In-depth Technical Guide on the Material Safety of (S)-(+)-2-Methoxypropanol

This guide provides comprehensive safety and technical information regarding (S)-(+)-2-
methoxypropanol (CAS No. 116422-39-0), intended for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets

to ensure a thorough understanding of the substance's properties and associated hazards.

Substance Identification
(S)-(+)-2-Methoxypropanol is a chiral chemical compound. It is crucial to distinguish it from its

isomers, such as 1-methoxy-2-propanol, as their toxicological and physical properties can

differ.
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Identifier Value

Chemical Name (S)-(+)-2-Methoxypropanol

Synonyms (2S)-2-methoxypropan-1-ol[1]

CAS Number 116422-39-0[2][3]

Molecular Formula C4H10O2[1][3]

Molecular Weight 90.12 g/mol [1][3]

Physical State Liquid[2]

Appearance Colorless[2]

Hazard Identification and Classification
This chemical is classified as hazardous under the 2012 OSHA Hazard Communication

Standard (29 CFR 1910.1200).[2] It is a flammable liquid and vapor.[2]

GHS Classification Summary

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[1][2]

Label Elements
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Element Details

Pictogram 🔥

Signal Word Warning[2]

Hazard Statements Flammable liquid and vapor.[2]

Precautionary Statements

Prevention: Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking. Keep

container tightly closed. Ground/bond container

and receiving equipment. Use explosion-proof

electrical/ventilating/lighting equipment. Use

only non-sparking tools. Take precautionary

measures against static discharge. Wear

protective gloves/protective clothing/eye

protection/face protection. Response: IF ON

SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower. In case of fire: Use CO2, dry

chemical, or foam for extinction. Storage: Store

in a well-ventilated place. Keep cool. Disposal:

Dispose of contents/container to an approved

waste disposal plant.[2]

Note: Some related methoxypropanol isomers, such as 2-methoxypropanol (CAS 1589-47-5),

carry additional hazard classifications including serious eye damage, skin irritation, respiratory

irritation, and may damage an unborn child (Repr. 1B, H360D).[4][5][6] While not specified for

the (S)-(+) enantiomer, caution is advised.

Physicochemical Properties
The quantitative physical and chemical properties of (S)-(+)-2-methoxypropanol are

summarized below.
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Property Value Source

Density 0.938 g/cm³ [2]

Boiling Point 130.0 ± 0.0 °C at 760 mmHg [3]

Melting Point -84.2 °C [3]

Flash Point 33 °C / 91.4 °F [2]

Vapor Pressure 4.4 ± 0.5 mmHg at 25°C [3]

LogP (Octanol/Water Partition

Coefficient)
-0.45 [3]

Toxicological Information
There is no acute toxicity information available for this specific product, (S)-(+)-2-
methoxypropanol.[2] However, symptoms of overexposure to similar compounds may include

headache, dizziness, tiredness, nausea, and vomiting.[2]

For the related compound 2-methoxypropanol, developmental toxicity is a primary concern.[7]

[8] It has been shown to be teratogenic in rats and rabbits.[8] The main metabolite, 2-

methoxypropionic acid, is believed to be responsible for this developmental toxicity.[8]

Effect Observation

Acute Toxicity No data available for the product.

Skin Corrosion/Irritation May cause irritation.[9]

Serious Eye Damage/Irritation May cause mild irritation.[9]

STOT – Single Exposure

May cause respiratory irritation. High

concentrations can lead to central nervous

system depression.[9]

Reproductive Toxicity

The related compound 2-methoxypropanol

(CAS 1589-47-5) is classified as potentially

damaging to the unborn child.[4][5]
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Safe Handling and Experimental Protocols
Adherence to strict safety protocols is mandatory when handling (S)-(+)-2-methoxypropanol.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[2]

Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition.

Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles conforming

to OSHA's 29 CFR 1910.133 or European Standard EN166.[2]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.

Check gloves for leak-tightness before use.[10]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA approved respirator.

Handling Protocol
Read and understand the SDS thoroughly before use.

Ensure all ignition sources (sparks, open flames, hot surfaces) are eliminated from the

handling area.

Ground and bond containers and receiving equipment during transfers to prevent static

discharge.

Use only non-sparking tools.[2]

Avoid contact with skin, eyes, and clothing. Do not ingest or inhale.[2]

Keep the container tightly closed when not in use.[2]
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Storage Protocol
Store in a cool, dry, and well-ventilated place away from heat and ignition sources.

Keep containers tightly closed.[2]

Store away from incompatible materials, such as strong oxidizing agents.[2]

Emergency Procedures
First-Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove all

contaminated clothing. If skin irritation persists, call a physician.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Seek medical attention.[2][10]

Accidental Release (Spill) Protocol
Isolate and Ventilate: Immediately remove all sources of ignition.[9] Isolate the hazard area

and deny entry to unprotected personnel.[9] Ensure adequate ventilation.

Containment: Use non-combustible absorbent material like sand, earth, or vermiculite to

soak up the spill.[4][9] Prevent the spill from entering drains or waterways.[4][10]

Cleanup: Use spark-proof tools for collection.[2] Collect the absorbent material and spilled

chemical into a suitable, closed, and labeled container for disposal.[4]

Decontamination: Wash the spill area with water.[9]

Reporting: Report the spill to the relevant environmental health and safety authority.
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Visualized Workflow
The following diagram illustrates the standard workflow for safely handling (S)-(+)-2-
methoxypropanol in a laboratory setting.

Caption: Workflow for the safe laboratory handling of (S)-(+)-2-methoxypropanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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